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For Researchers, Scientists, and Drug Development Professionals

Abstract
URB447, scientifically known as {--INVALID-LINK-- methanone}, is a synthetic, peripherally

restricted cannabinoid receptor ligand with a unique pharmacological profile. It functions as a

potent antagonist of the cannabinoid type 1 (CB1) receptor and an agonist of the cannabinoid

type 2 (CB2) receptor. This dual activity, combined with its limited ability to cross the blood-

brain barrier, makes URB447 a compelling molecule for therapeutic investigation, particularly in

areas where peripheral cannabinoid receptor modulation is desired without the central nervous

system side effects associated with direct CB1 receptor agonists. This technical guide provides

a comprehensive overview of the chemical structure, physicochemical properties, and detailed

pharmacology of URB447, including its mechanism of action, downstream signaling pathways,

and a summary of its effects in various experimental models. Detailed protocols for key in vitro

assays are also provided to facilitate further research.

Chemical Structure and Physicochemical Properties
URB447 is a pyrrole-based compound with a distinct substitution pattern that dictates its

interaction with cannabinoid receptors.

Chemical Structure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b110035?utm_src=pdf-interest
https://www.benchchem.com/product/b110035?utm_src=pdf-body
https://www.benchchem.com/product/b110035?utm_src=pdf-body
https://www.benchchem.com/product/b110035?utm_src=pdf-body
https://www.benchchem.com/product/b110035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IUPAC Name: {--INVALID-LINK-- methanone}[1]

Molecular Formula: C₂₅H₂₁ClN₂O[2]

Table 1: Physicochemical Properties of URB447

Property Value Reference

Molecular Weight 400.9 g/mol [2]

Melting Point 128–130 °C [1]

Appearance Yellow solid [1]

Solubility

Soluble in DMF (10 mg/ml),

DMSO (10 mg/ml), and

Ethanol (10 mg/ml)

[2]

Lipophilicity (estimated LogP) 6.39 [1]

Polar Surface Area (PSA) 48.02 Å² [1]

Pharmacology and Mechanism of Action
URB447 exhibits a dual mechanism of action, acting as a peripherally restricted antagonist at

the CB1 receptor and an agonist at the CB2 receptor. This unique profile allows for the

selective modulation of peripheral endocannabinoid signaling.

Cannabinoid Receptor Binding and Functional Activity
URB447 demonstrates significant affinity for both CB1 and CB2 receptors, with a preference

for the CB2 receptor.

Table 2: In Vitro Pharmacological Data for URB447
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Assay Receptor Species System Value Reference

Binding

Affinity (IC₅₀)
CB1 Rat

Cerebellar

membranes
313 nM [3]

Binding

Affinity (IC₅₀)
CB2 Human CHO-K1 cells 41 nM [3]

Functional

Activity

(EC₅₀)

CB1

(Antagonist

activity)

Rat

Cerebellar

membranes

(WIN55,212-

2-induced

GTPγS

binding)

4.9 µM [4]

Downstream Signaling Pathways
The dual pharmacology of URB447 results in distinct downstream signaling cascades

depending on the receptor engaged.

As a CB1 receptor antagonist, URB447 blocks the signaling initiated by endogenous

cannabinoids like anandamide and 2-arachidonoylglycerol (2-AG) or synthetic CB1 agonists.

CB1 receptors are G-protein coupled receptors (GPCRs) that primarily couple to Gαi/o

proteins. Antagonism by URB447 prevents the inhibition of adenylyl cyclase, thereby

maintaining intracellular cyclic adenosine monophosphate (cAMP) levels that would otherwise

be suppressed by agonist binding. This blockade of CB1 signaling can influence a variety of

physiological processes in the periphery, including energy metabolism and nociception.
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Seed Cells in 96-well Plate

Treat with URB447
(and vehicle control)

Incubate (24-48h)

Add MTT Solution

Incubate (2-4h)

Add Solubilization Solution

Measure Absorbance (570nm)

Calculate Cell Viability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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